Cas no 1028192-80-4 (α-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride)

• Product Name: α-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride
• CAS No: 1028192-80-4
• MF: C₁₂H₂₃ClN₂O₄
• MW: 294.775022745132
• CID: 1060774
• PubChem ID: 121230630
• Update Time: 2025-06-18

α-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• α-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride
• (S)-ethyl 1-((S)-3-amino-4-ethoxy-4-oxobutyl)azetidine-2-carboxylate hydrochloride
• (alphaS,2S)-alpha-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic acid ethyl ester hydrochloride (1:1)
• Ethyl 1-(3-amino-4-ethoxy-4-oxobutyl)azetidine-2-carboxylate hydrochloride
• 1028192-80-4
• A-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride
• alpha-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride
• Ethyl 1-(3-amino-4-ethoxy-4-oxobutyl)azetidine-2-carboxylate;hydrochloride

• Inchi： 1S/C12H22N2O4.ClH/c1-3-17-11(15)9(13)5-7-14-8-6-10(14)12(16)18-4-2;/h9-10H,3-8,13H2,1-2H3;1H
• InChI Key： USHRYOWRBQIJFP-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CCN1CCC(C(=O)OCC)N)=O

Computed Properties

• Exact Mass: 294.134635g/mol
• Monoisotopic Mass: 294.134635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 296
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 294.77g/mol
• Topological Polar Surface Area: 81.9Ų

Additional information on α-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride

Introduction to α-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride (CAS No. 1028192-80-4)

α-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride (CAS No. 1028192-80-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of azetidine, a four-membered heterocyclic ring, and features an amino group, an ethoxycarbonyl moiety, and an ester functionality. Its unique structural characteristics make it a valuable intermediate in the synthesis of various biologically active molecules, particularly those with potential therapeutic applications.

The chemical structure of α-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride is characterized by its azetidine ring, which provides rigidity and conformational constraints that can influence the compound's biological activity. The presence of the amino group and the ethoxycarbonyl moiety adds functional versatility, allowing for further derivatization and modification to enhance its pharmacological properties. The hydrochloride salt form ensures solubility and stability, making it suitable for various experimental and pharmaceutical applications.

In recent years, significant research has been conducted to explore the potential applications of α-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride. One notable area of interest is its use as a building block in the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacokinetic properties, such as increased stability and reduced susceptibility to enzymatic degradation. The azetidine ring in this compound can serve as a surrogate for the peptide bond, making it an attractive candidate for the design of peptidomimetic drugs.

Another area of research focuses on the potential therapeutic applications of α-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride. Studies have shown that compounds derived from this intermediate can exhibit potent biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro. This finding highlights the potential of α-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride as a lead compound for the development of new anti-inflammatory drugs.

Beyond its use in drug discovery, α-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride has also found applications in chemical biology research. Its unique structural features make it an excellent tool for probing protein-protein interactions and studying enzyme mechanisms. For example, researchers have utilized this compound to investigate the binding interactions between specific enzymes and their substrates, providing valuable insights into the molecular mechanisms underlying various biological processes.

The synthesis of α-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride involves several well-established chemical reactions. One common synthetic route involves the reaction of an appropriate azetidine derivative with an amino acid ester in the presence of a coupling reagent. The resulting product is then converted to its hydrochloride salt form through acidification. This synthetic approach allows for high yields and good purity, making it suitable for large-scale production.

In conclusion, α-Amino-2-(ethoxycarbonyl)-1-azetidinebutanoic Acid Ethyl Ester Hydrochloride (CAS No. 1028192-80-4) is a versatile compound with significant potential in both academic research and pharmaceutical development. Its unique structural features and functional groups make it an ideal intermediate for the synthesis of biologically active molecules, particularly peptidomimetics with therapeutic applications. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field of medicinal chemistry.